3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-methoxybenzoate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-4-oxochromen-7-yl] 2-methoxybenzoate
• InChI: InChI=1S/C24H15NO5S/c1-28-19-8-4-2-6-16(19)24(27)30-14-10-11-15-20(12-14)29-13-17(22(15)26)23-25-18-7-3-5-9-21(18)31-23/h2-13H,1H3
• InChI Key: CFEHRCGMWXDVJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H15NO5S
• Molecular Weight: 429.4 g/mol

Description

3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-methoxybenzoate, also known as BTMC, is a novel small molecule that exhibits potential therapeutic properties. This compound has been extensively studied for its unique chemical structure and its potential applications in scientific research.

Scientific Research Applications

• Antioxidant Properties : A study on the antioxidant determination of a coumarin substituted heterocyclic compound similar to 3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl 2-methoxybenzoate showed that it exhibited high antioxidant activities. This suggests potential applications in areas requiring antioxidant properties (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

• Antimicrobial and Antifungal Activities : A study reported the synthesis of novel N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives with significant antimicrobial, antifungal, and antimalarial activities (Shah, Patel, Rajani, & Karia, 2016).

• Antimicrobial Polyurethane Coating : Another research synthesized a coumarin thiazole derivative with notable antimicrobial activity, which was incorporated into a polyurethane varnish formula, demonstrating its potential in antimicrobial coatings (El‐Wahab et al., 2014).

• Antitumor Activity : Some derivatives of the compound were found to exhibit significant anticancer activities against various cancer cell lines, indicating their potential use in cancer therapy (El-Helw et al., 2019).

• Chemosensors for Anions : Coumarin benzothiazole derivatives of this compound were synthesized to serve as chemosensors for cyanide anions, highlighting their utility in chemical sensing applications (Wang et al., 2015).

• Cytotoxic Activities : The compound and its derivatives have also been evaluated for cytotoxic activities against various cell lines, indicating potential applications in drug discovery and biomedical research (Gomha & Khalil, 2012).

• Antibacterial Activity : The derivatives of the compound have demonstrated antibacterial effects, suggesting their application in combating bacterial infections (Govori, Spahiu, Haziri, & Ibrahimi, 2013).